Cas no 879569-25-2 (2-amino-6-benzyl-7-methyl-5-oxo-4-(propan-2-yl)-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile)

2-Amino-6-benzyl-7-methyl-5-oxo-4-(propan-2-yl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile is a heterocyclic compound featuring a fused pyranopyridine core with multiple functional groups. Its structural complexity, including the benzyl substituent and isopropyl moiety, makes it a valuable intermediate in medicinal chemistry and organic synthesis. The presence of an amino group and a nitrile functionality enhances its reactivity, facilitating further derivatization for applications in drug discovery and material science. The compound's rigid polycyclic framework contributes to its stability, while the electron-rich aromatic system allows for diverse chemical modifications. Its well-defined molecular architecture is advantageous for studying structure-activity relationships in biologically active compounds.

2-amino-6-benzyl-7-methyl-5-oxo-4-(propan-2-yl)-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile structure

879569-25-2 structure

Product name:2-amino-6-benzyl-7-methyl-5-oxo-4-(propan-2-yl)-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile

CAS No:879569-25-2

MF:C₂₀H₂₁N₃O₂

MW:335.399644613266

CID:5924605

PubChem ID:4897703

2-amino-6-benzyl-7-methyl-5-oxo-4-(propan-2-yl)-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 2-amino-6-benzyl-7-methyl-5-oxo-4-propan-2-yl-4H-pyrano[3,2-c]pyridine-3-carbonitrile
- 4H-Pyrano[3,2-c]pyridine-3-carbonitrile, 2-amino-5,6-dihydro-7-methyl-4-(1-methylethyl)-5-oxo-6-(phenylmethyl)-
- AKOS016159813
- F1798-0118
- AKOS002806614
- SR-01000909096-1
- 2-amino-6-benzyl-7-methyl-5-oxo-4-(propan-2-yl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile
- 879569-25-2
- SR-01000909096
- 2-amino-6-benzyl-4-isopropyl-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile
- 2-amino-6-benzyl-7-methyl-5-oxo-4-(propan-2-yl)-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile
- Inchi： 1S/C20H21N3O2/c1-12(2)17-15(10-21)19(22)25-16-9-13(3)23(20(24)18(16)17)11-14-7-5-4-6-8-14/h4-9,12,17H,11,22H2,1-3H3
- InChI Key： COWKDLCFYIHKQN-UHFFFAOYSA-N
- SMILES： C1(=O)N(CC2=CC=CC=C2)C(C)=CC2OC(N)=C(C#N)C(C(C)C)C1=2

Computed Properties

Exact Mass: 335.16337692g/mol
Monoisotopic Mass: 335.16337692g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 25
Rotatable Bond Count: 3
Complexity: 715
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 79.4Å²
XLogP3: 3

Experimental Properties

Density: 1.24±0.1 g/cm3(Predicted)
Boiling Point: 602.9±55.0 °C(Predicted)
pka: 3.36±0.60(Predicted)

2-amino-6-benzyl-7-methyl-5-oxo-4-(propan-2-yl)-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1798-0118-20mg	2-amino-6-benzyl-7-methyl-5-oxo-4-(propan-2-yl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile	879569-25-2	90%+	20mg	$99.0	2023-05-17
Life Chemicals	F1798-0118-30mg	2-amino-6-benzyl-7-methyl-5-oxo-4-(propan-2-yl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile	879569-25-2	90%+	30mg	$119.0	2023-05-17
Life Chemicals	F1798-0118-50mg	2-amino-6-benzyl-7-methyl-5-oxo-4-(propan-2-yl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile	879569-25-2	90%+	50mg	$160.0	2023-05-17
Life Chemicals	F1798-0118-5μmol	2-amino-6-benzyl-7-methyl-5-oxo-4-(propan-2-yl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile	879569-25-2	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1798-0118-1mg	2-amino-6-benzyl-7-methyl-5-oxo-4-(propan-2-yl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile	879569-25-2	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1798-0118-3mg	2-amino-6-benzyl-7-methyl-5-oxo-4-(propan-2-yl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile	879569-25-2	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1798-0118-25mg	2-amino-6-benzyl-7-methyl-5-oxo-4-(propan-2-yl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile	879569-25-2	90%+	25mg	$109.0	2023-05-17
Life Chemicals	F1798-0118-4mg	2-amino-6-benzyl-7-methyl-5-oxo-4-(propan-2-yl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile	879569-25-2	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1798-0118-10μmol	2-amino-6-benzyl-7-methyl-5-oxo-4-(propan-2-yl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile	879569-25-2	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1798-0118-20μmol	2-amino-6-benzyl-7-methyl-5-oxo-4-(propan-2-yl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile	879569-25-2	90%+	20μl	$79.0	2023-05-17